H2-003
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Overview
Description
H2-003 is a class of selective diacylglycerol acyltransferase 2 (DGAT2) inhibitor.
Scientific Research Applications
Synthesis and Reactions in Chemistry
Synthesis and Reaction with Heterocyclic Amines : The study by Krutošíková et al. (2001) discusses the preparation of similar compounds like Methyl 4-oxiranylmethyl-4H-furo[3,2-b]pyrrole-5-carboxylates by reacting starting compounds with chloromethyloxirane. These compounds underwent ring opening by heterocyclic amines like morpholine and piperidine, forming substituted compounds (Krutošíková, Labudova, & Dandárová, 2001).
Synthesis of Pyrrolo Furo Pyridine Derivatives : Bencková and Krutošíková (1997) synthesized derivatives of 1H-Pyrrolo furo[3,2-c]pyridine-2-carboxylic acid, similar to the structure of interest. This involved conversions and cyclizations starting from 3-(5-Methoxycarbonyl-4H-furo[3,2-b]-pyrrole-2-yl)propenoic acid (Bencková & Krutošíková, 1997).
Applications in Pharmaceutical Research
- Potential Anti-Inflammatory Agents : A study by Moloney (2001) on a structurally related molecule, Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, indicates its synthesis as part of research targeting novel molecules with potential anti-inflammatory properties. This suggests similar compounds could have pharmaceutical applications (Moloney, 2001).
Reactions and Transformations in Organic Chemistry
Furan Ring Opening and Recyclization : The study by Stroganova et al. (2016) investigates acid-catalyzed transformations of compounds with furan rings, leading to the creation of new fused heterocyclic systems. This research demonstrates the versatility of furan-containing compounds in organic synthesis (Stroganova, Vasilin, & Krapivin, 2016).
Electrophilic Substitution Reactions : El’chaninov et al. (2014) discuss the synthesis of 2-(furan-2-yl)-1(3)H-imidazo[4,5-b]pyridine, which involves methylation and subsequent electrophilic substitution reactions. This highlights the reactivity of furan-containing pyridines, similar to the compound (El’chaninov, Achkasova, & El’chaninov, 2014).
Properties
CAS No. |
1060438-30-3 |
---|---|
Molecular Formula |
C25H26N4O4 |
Molecular Weight |
446.5 |
IUPAC Name |
methyl 3-benzamido-5-(butan-2-ylamino)-1-(furan-2-ylmethyl)pyrrolo[2,3-b]pyridine-2-carboxylate |
InChI |
InChI=1S/C25H26N4O4/c1-4-16(2)27-18-13-20-21(28-24(30)17-9-6-5-7-10-17)22(25(31)32-3)29(23(20)26-14-18)15-19-11-8-12-33-19/h5-14,16,27H,4,15H2,1-3H3,(H,28,30) |
InChI Key |
LDIDJPZRWAUNLN-UHFFFAOYSA-N |
SMILES |
CCC(C)NC1=CC2=C(N=C1)N(C(=C2NC(=O)C3=CC=CC=C3)C(=O)OC)CC4=CC=CO4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
H2-003; H2 003; H2003; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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